Cas no 1805535-92-5 (3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid
• CAS No: 1805535-92-5
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4891313
• Update Time: 2025-05-19

3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-1-3-5(8(14)15)12-2-4(6(3)13)7(10)11/h2,7H,1H2,(H,12,13)(H,14,15)
• InChI Key： XCYWSRDQFNECIU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(F)F)=CNC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid (CAS No. 1805535-92-5)

3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid, identified by its CAS number 1805535-92-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, including the presence of a chloromethyl group, a difluoromethyl substituent, and a hydroxypyridine core, make it a promising candidate for further exploration in drug discovery and development.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid introduces a reactive site that can participate in various chemical transformations, such as nucleophilic substitution reactions. This reactivity makes the compound valuable for synthesizing more complex molecules, including potential drug candidates. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity, which are critical factors in the design of orally active pharmaceuticals. These structural elements contribute to the compound's versatility and its potential utility in multiple therapeutic areas.

The hydroxypyridine core of the molecule is particularly noteworthy due to its presence in numerous bioactive compounds. Pyridine derivatives have been extensively studied for their roles in inhibiting enzymes, targeting receptors, and modulating cellular pathways. The combination of these functional groups in 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid suggests that it may exhibit a range of biological activities, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid align well with current trends in drug design. For instance, the presence of fluorine atoms can enhance the pharmacokinetic properties of a drug by increasing its lipophilicity and reducing its susceptibility to metabolic degradation. Additionally, the chloromethyl group provides a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the compound.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of substituents in 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid may enable it to interact with target proteins in a way that disrupts cancer cell growth. Preliminary studies have suggested that this compound could be effective against certain types of cancer by inhibiting key signaling pathways.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. The ability of pyridine derivatives to modulate inflammatory responses has been well-documented. By targeting specific inflammatory pathways, 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid could offer a new treatment option for patients suffering from these conditions.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed efficient synthetic routes that leverage modern techniques such as transition metal catalysis and flow chemistry. These methods not only improve the efficiency of synthesis but also allow for greater scalability, which is essential for industrial applications.

The pharmacological profile of this compound is still under investigation, but early studies have provided valuable insights into its potential therapeutic applications. In vitro assays have shown that 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid exhibits inhibitory activity against several enzymes relevant to cancer and inflammation. Additionally, animal models have demonstrated its ability to reduce tumor growth and alleviate inflammatory symptoms without significant side effects.

One of the key advantages of this compound is its oral bioavailability. Many small molecule drugs are limited by poor absorption or rapid metabolism after oral administration. However, the structural features of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid, particularly the presence of fluorinated groups and hydrophilic functionalities, enhance its solubility and stability in biological systems. This makes it more likely to be effective when administered orally.

The future development of 3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid will likely involve further optimization to enhance its potency and selectivity. Medicinal chemists are exploring various strategies to modify the structure while maintaining or improving biological activity. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying more effective derivatives.

In conclusion,3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid (CAS No. 1805535-92-5) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Its combination of reactivity, stability, and bioavailability makes it an attractive scaffold for designing novel drugs targeting cancer and inflammation. As research continues to uncover new applications for this compound,3-(Chloromethyl)-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylic acid is poised to play an important role in future medical breakthroughs.